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Compound of Interest

Compound Name: Nickel oxalate

Cat. No.: B3053607

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the application of nickel oxalate as a
precursor in the synthesis of advanced materials for rechargeable batteries. It includes detailed
experimental protocols for the preparation of both cathode and anode materials, a summary of
key performance data, and visual representations of the synthesis workflows and chemical
transformations involved.

Introduction: The Role of Nickel Oxalate in Battery
Technology

Nickel oxalate (NiC204-2H20) is a key precursor material in the manufacturing of high-
performance rechargeable batteries, particularly for the synthesis of nickel-rich cathode
materials like Nickel-Manganese-Cobalt (NMC) oxides. The oxalate co-precipitation method is
favored for its ability to produce homogenous, fine-particled precursors with a well-controlled
stoichiometry, which are crucial for the electrochemical performance of the final battery.[1][2]
This method is also considered more environmentally friendly and cost-effective compared to
other synthesis routes.[3] Beyond cathodes, nickel oxalate and its derivatives also show
promise as anode materials for lithium-ion batteries.[4]

Application in Cathode Materials: Synthesis of NMC
Oxides
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Nickel oxalate is a critical component in the co-precipitation synthesis of NMC
(LiNixMnyCo0202) cathodes, which are widely used in lithium-ion batteries for electric vehicles
and portable electronics due to their high energy density and stability.[2] The oxalate precursor
route allows for the intimate mixing of transition metals at the atomic level, leading to a uniform
and well-ordered layered crystal structure in the final cathode material.[2]

Quantitative Data Summary

The following tables summarize the physical and electrochemical properties of NMC cathode
materials synthesized using nickel oxalate precursors, as reported in various studies.

Table 1: Physical Properties of NMC Precursors and Cathodes

. Average .
. Synthesis . . Tap Density
Material Particle Size Reference
Method (g/mL)
(hm)
NMC-721 Oxalate Co-
o 9.19+0.31 - [3]
Precursor precipitation
Slug Flow _ _
] Micron-sized
NCM811 Oxide Oxalate Co- ) 2.4 [5]
S spherical
precipitation
Oxalate Co-
NMC-811 20.3-254 - [6]

precipitation

Table 2: Electrochemical Performance of NMC Cathodes
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Specific
Cathode Test Discharge Capacity
. . . . Reference
Material Conditions Capacity Retention
(mAhlg)
70.9% after 100
NMC-622 05C 153.60 [1][3]
cycles
Good cycling
NCM811 0.1C 202 [5]
performance
NMC-811
- 102.42 - 2]
(Oxalate)

Experimental Protocol: Synthesis of NMC-811 Cathode
via Oxalate Co-precipitation

This protocol outlines the steps for synthesizing LiNio.sMno.1C00.102 (NMC-811) cathode

material using a nickel oxalate precursor.

Materials:

e Nickel Sulfate Hexahydrate (NiSOa4-6H20)

e Manganese Sulfate Monohydrate (MnSQOa4-H20)

o Cobalt Sulfate Heptahydrate (CoSOa-7H20)

e Oxalic Acid Dihydrate (H2C204-2H20)

e Sodium Hydroxide (NaOH) (for pH adjustment)

e Lithium Hydroxide Monohydrate (LIOH-H20)

Deionized Water

Procedure:
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» Preparation of Transition Metal Solution: Dissolve stoichiometric amounts of NiSO4-6H20,
MnSOa4-H20, and CoS0Oa4-7H20 in deionized water to achieve a Ni:Mn:Co molar ratio of 8:1:1.

[6]

o Preparation of Oxalic Acid Solution: Prepare a 1 M solution of oxalic acid in deionized water.

[6]

o Co-precipitation:

[e]

Heat the oxalic acid solution to 60-65°C in a reactor with continuous stirring.[2][6]

o

Slowly add the transition metal solution to the heated oxalic acid solution.[6]

[¢]

Adjust the pH of the mixture to approximately 3 by adding a 5 M NaOH solution.[6]

[¢]

Continue stirring the mixture at 65°C for 2 hours to allow for complete precipitation of the
mixed metal oxalate precursor.[6]

e Washing and Drying the Precursor:
o Allow the precipitate to settle and then decant the supernatant.

o Wash the precipitate multiple times with deionized water until the pH of the wash water is
neutral (pH 7).[6]

o Dry the obtained NMC-811 oxalate precursor in an oven to remove residual water.
e Lithiation and Calcination:

o Thoroughly mix the dried precursor with LIOH-H20 in a mortar and pestle. A slight excess
of lithium (e.g., 5 mol%) is often used to compensate for lithium loss at high temperatures.

[2][5]

o Transfer the mixture to a furnace for a two-step calcination process under an oxygen
atmosphere:[2][5]

= Heat to 450-500°C for 6 hours.
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» Increase the temperature to 800-850°C and hold for 12-15 hours.[2][5]

o Final Product: After cooling, the resulting black powder is the NMC-811 cathode material.

Characterization

The synthesized precursor and final cathode material should be characterized using the
following techniques:

o X-ray Diffraction (XRD): To determine the crystal structure and phase purity.[2][6]

e Scanning Electron Microscopy (SEM): To analyze the particle size, morphology, and
uniformity.[2][6]

o Fourier-Transform Infrared Spectroscopy (FTIR): To identify the chemical bonds and
functional groups present in the material.[2][6]

e Thermogravimetric Analysis (TGA): To study the thermal decomposition behavior of the
oxalate precursor.[6]

o Electrochemical Testing: To evaluate the performance of the cathode material in a battery,
including specific capacity, cycling stability, and rate capability.[6]

Application in Anode Materials

While the primary application of nickel oxalate is in cathode synthesis, it has also been
investigated as an anode material for lithium-ion batteries. Nickel oxalate can deliver a high
initial discharge capacity, although its cycling stability and coulombic efficiency may require
further optimization.[4]

Quantitative Data Summary

Table 3: Electrochemical Performance of Nickel Oxalate Anode
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Initial .
. First Charge
. Test Discharge ]
Anode Material . . Capacity Reference
Conditions Capacity
(mAhlg)
(mAhlg)
) 100 mA/g, O-
Nickel Oxalate 1321 786 [4]
3.0V

Experimental Protocol: Preparation of a Nickel Oxalate
Anode

This protocol describes the fabrication of an electrode using nickel oxalate as the active
anode material.

Materials:

Nickel Oxalate (NiC20a4)

Carbon Black (conductive additive)

Polyacrylic Acid (PAA) (binder)

N-methylpyrrolidinone (NMP) (solvent)
Procedure:

» Slurry Preparation: Mix the active material (nickel oxalate), carbon black, and PAA binder in
a weight ratio of 70:10:20 in NMP to form a homogeneous slurry.[4]

» Electrode Casting: Cast the slurry onto a copper foil current collector using a doctor blade.
e Drying: Dry the coated foil in a vacuum oven to remove the solvent.

o Cell Assembly: Assemble a coin cell using the prepared nickel oxalate anode, a lithium
metal counter electrode, a separator, and an appropriate electrolyte (e.g., 1 M LiPFs in a
mixture of ethylene carbonate and dimethyl carbonate).[4]
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Visualizing the Process: Workflows and
Transformations

The following diagrams, generated using Graphviz, illustrate the key processes in the
application of nickel oxalate for battery materials.
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Workflow for NMC cathode synthesis.

Thermal Decomposition of Nickel Oxalate
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Thermal decomposition of nickel oxalate.

Logical Relationship in Cathode Performance
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Factors influencing cathode performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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